4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarbohydrazide

• IUPAC Name: 4-(1,1-dioxo-1,4-thiazinan-4-yl)benzohydrazide
• InChI: InChI=1S/C11H15N3O3S/c12-13-11(15)9-1-3-10(4-2-9)14-5-7-18(16,17)8-6-14/h1-4H,5-8,12H2,(H,13,15)
• InChI Key: QLKBECRQPSPFEV-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1C2=CC=C(C=C2)C(=O)NN
• Molecular Formula: C11H15N3O3S
• Molecular Weight: 269.32 g/mol

Description

4-(1,1-Dioxo-1lambda~6~,4-thiazinan-4-yl)benzenecarbohydrazide, commonly referred to as 4-DTBC, is an organic compound used in scientific research for its biochemical and physiological effects. It is a member of the thiazine family, a group of compounds derived from the thiazole nucleus. The compound has been studied for its potential use in various fields, including drug development, biochemistry, and cell biology.

Scientific Research Applications

Antiviral and Anticancer Potential

• Compounds similar to 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)benzenecarbohydrazide have shown significant potential as inhibitors of HCV NS5B polymerase, indicating possible applications in antiviral therapy (Ellis et al., 2008). Some derivatives have also displayed moderate to significant antitumor activity in vitro, suggesting their potential use in cancer treatment (Pomarnacka & Kozlarska-Kedra, 2003).

Antibacterial and Antioxidant Activities

• A novel series of compounds including 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)benzenecarbohydrazide derivatives demonstrated antibacterial and DPPH radical scavenging activities, indicating potential use in antimicrobial and antioxidant applications (Zia-ur-Rehman et al., 2009). Another study found that similar compounds possess moderate to significant anti-microbial activities, with higher lipophilicity enhancing anti-bacterial effects (Ahmad et al., 2011).

Synthetic Methodologies and Chemical Properties

• Research has focused on developing novel tricycles based on 4H-benzo[1,4]thiazin-3-one, a structure related to 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)benzenecarbohydrazide. These studies highlight the synthetic approaches and chemical reactivity of such compounds, which are critical for exploring their broader applications in scientific research (Li et al., 2007).

Potential in Disease Treatment

• Thiazinanes and its derivatives, including compounds similar to 4-(1,1-Dioxo-1lambda6,4-thiazinan-4-yl)benzenecarbohydrazide, have been identified as potent drugs in disease treatment. Their diverse applications range from anti-HIV activity to analgesic, antibiotic, and anticoagulant effects, underscoring their importance in medicinal chemistry (Hassan et al., 2020).